![molecular formula C16H21NO4 B6145378 2-[(tert-butoxy)carbonyl]-5-methyl-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid CAS No. 2248267-19-6](/img/no-structure.png)
2-[(tert-butoxy)carbonyl]-5-methyl-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid
Description
The compound “2-[(tert-butoxy)carbonyl]-5-methyl-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid” is an organic compound. The tert-butyloxycarbonyl (Boc) group in the compound is a protecting group used in organic synthesis .
Synthesis Analysis
The Boc group can be added to amines under aqueous conditions using di-tert-butyl dicarbonate in the presence of a base such as sodium hydroxide. Protection of amines can also be accomplished in acetonitrile solution using 4-dimethylaminopyridine (DMAP) as the base .Chemical Reactions Analysis
The Boc group can be removed from amino acids with strong acids such as trifluoroacetic acid in dichloromethane, or with HCl in methanol . A complication may be the tendency of the tert-butyl cation intermediate to alkylate other nucleophiles; scavengers such as anisole or thioanisole may be used .Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-[(tert-butoxy)carbonyl]-5-methyl-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid involves the protection of the carboxylic acid group, followed by the reduction of the double bond in the isoquinoline ring, and then the deprotection of the carboxylic acid group.", "Starting Materials": [ "5-methyl-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid", "tert-butyl chloroformate", "triethylamine", "sodium borohydride", "methanol", "water", "hydrochloric acid" ], "Reaction": [ "Step 1: Protection of the carboxylic acid group by reacting 5-methyl-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid with tert-butyl chloroformate and triethylamine in dichloromethane.", "Step 2: Reduction of the double bond in the isoquinoline ring by reacting the protected intermediate with sodium borohydride in methanol.", "Step 3: Deprotection of the carboxylic acid group by reacting the intermediate with hydrochloric acid in water to yield 2-[(tert-butoxy)carbonyl]-5-methyl-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid." ] } | |
CAS RN |
2248267-19-6 |
Product Name |
2-[(tert-butoxy)carbonyl]-5-methyl-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid |
Molecular Formula |
C16H21NO4 |
Molecular Weight |
291.3 |
Purity |
95 |
Origin of Product |
United States |
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